![molecular formula C18H26N2O2 B1444301 Tert-butyl 7-benzyl-4,7-diazaspiro[2.5]octane-4-carboxylate CAS No. 674792-03-1](/img/structure/B1444301.png)
Tert-butyl 7-benzyl-4,7-diazaspiro[2.5]octane-4-carboxylate
Overview
Description
Tert-butyl 7-benzyl-4,7-diazaspiro[2.5]octane-4-carboxylate is a chemical compound with the molecular formula C18H26N2O2 . It is used in the preparation of triazolopyridines for the treatment or prevention of neurological and psychiatric disorders .
Molecular Structure Analysis
The molecular structure of Tert-butyl 7-benzyl-4,7-diazaspiro[2.5]octane-4-carboxylate is represented by the InChI code: 1S/C18H26N2O2/c1-17(2,3)22-16(21)20-12-11-19(14-18(20)9-10-18)13-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3 .Physical And Chemical Properties Analysis
Tert-butyl 7-benzyl-4,7-diazaspiro[2.5]octane-4-carboxylate is a white solid . It should be stored at 0-8°C .Scientific Research Applications
Decomposition and Environmental Applications
- Decomposition of Methyl Tert-Butyl Ether (MTBE) : A study by Hsieh et al. (2011) discusses the decomposition of MTBE, a compound structurally related to tert-butyl compounds, using a cold plasma reactor. The research highlights the effectiveness of plasma reactors in decomposing air toxics and converting them into less harmful substances. This suggests potential environmental applications for similar tert-butyl compounds in pollution mitigation and air quality improvement (Hsieh et al., 2011).
Adsorption and Pollution Control
- Adsorption Studies of MTBE : Vakili et al. (2017) review the feasibility of various adsorbents for removing MTBE from water, indicating the importance of adsorption processes in managing water pollution caused by ether compounds. This research underscores the potential for similar tert-butyl compounds to be targeted in water purification technologies to address environmental contamination (Vakili et al., 2017).
Synthesis and Chemical Applications
- Synthesis of N-Heterocycles : Philip et al. (2020) explore the use of tert-butanesulfinamide for the asymmetric synthesis of N-heterocycles via sulfinimines, highlighting the utility of tert-butyl based compounds in the synthesis of complex organic structures. This indicates the versatility of tert-butyl compounds in facilitating the synthesis of pharmaceuticals and biologically active molecules (Philip et al., 2020).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 7-benzyl-4,7-diazaspiro[2.5]octane-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-17(2,3)22-16(21)20-12-11-19(14-18(20)9-10-18)13-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQUNWZFCYWGNNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC12CC2)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 7-benzyl-4,7-diazaspiro[2.5]octane-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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